![molecular formula C22H15N3O3S2 B1682173 4-[[2-[(2-Cyanophenyl)methylsulfanyl]-4-oxothieno[3,2-d]pyrimidin-3-yl]methyl]benzoic acid CAS No. 688347-51-5](/img/structure/B1682173.png)
4-[[2-[(2-Cyanophenyl)methylsulfanyl]-4-oxothieno[3,2-d]pyrimidin-3-yl]methyl]benzoic acid
Overview
Description
Scientific Research Applications
Domino Reactions and Synthesis
Domino reactions have been utilized for synthesizing novel compounds, including benzothieno[2,3-c]pyridines and derivatives, showcasing the molecule's potential in creating complex heterocyclic compounds. Such reactions underline the compound's versatility in synthetic organic chemistry, facilitating the development of new materials and pharmaceuticals (Tolkunov et al., 2012).
Dual Inhibition of Enzymatic Activities
Research indicates the compound's framework can be adapted to inhibit critical enzymes like thymidylate synthase and dihydrofolate reductase, highlighting its potential in designing dual-inhibitor drugs. Such properties are particularly relevant in developing chemotherapeutic agents, where the simultaneous targeting of multiple biological pathways can enhance efficacy and reduce resistance (Gangjee et al., 2008).
Novel Antidepressants
The compound's structural relatives have been investigated for their metabolic pathways in the development of new antidepressants. Understanding these pathways is crucial for drug design, ensuring therapeutic efficacy and minimizing side effects (Hvenegaard et al., 2012).
Crystal Structure Analysis
The compound's derivatives have been subject to crystal structure analysis, offering insights into the molecular configurations that govern solid-state properties. Such analyses are fundamental in the design of materials with specific optical or mechanical properties, paving the way for innovations in materials science (Ming & South, 2004).
Polymorphism and Chemical Reactivity
Studies on related compounds emphasize the importance of polymorphism and chemical reactivity in pharmaceutical development. Understanding how different crystalline forms affect a compound's reactivity and stability is critical for optimizing drug formulations (Glidewell et al., 2003).
properties
IUPAC Name |
4-[[2-[(2-cyanophenyl)methylsulfanyl]-4-oxothieno[3,2-d]pyrimidin-3-yl]methyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15N3O3S2/c23-11-16-3-1-2-4-17(16)13-30-22-24-18-9-10-29-19(18)20(26)25(22)12-14-5-7-15(8-6-14)21(27)28/h1-10H,12-13H2,(H,27,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWWSCLNCHCROLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)C(=O)O)SC=C3)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15N3O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[[2-[(2-Cyanophenyl)methylsulfanyl]-4-oxothieno[3,2-d]pyrimidin-3-yl]methyl]benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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